Cas no 15358-91-5 (Bicyclo[3.1.1]heptane-2-methanol,6,6-dimethyl-, (1R,2R,5R)-rel-)

• Product Name: Bicyclo[3.1.1]heptane-2-methanol,6,6-dimethyl-, (1R,2R,5R)-rel-
• CAS No: 15358-91-5
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 198620
• PubChem ID: 84880
• Update Time: 2025-04-19

Bicyclo[3.1.1]heptane-2-methanol,6,6-dimethyl-, (1R,2R,5R)-rel- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptane-2-methanol,6,6-dimethyl-, (1R,2R,5R)-rel-
• (1α,2α,5α)-6,6-dimethylbicyclo[3.1.1]heptane-2-methanol
• (1alpha,2alpha,5alpha)-6,6-dimethylbicyclo[3.1.1]heptane-2-methanol
• Einecs 239-395-1
• (1β,5β)-7,7-Dimethylbicyclo[3.1.1]heptane-2α-methanol
• (1R,1α,5α)-6,6-Dimethylbicyclo[3.1.1]heptane-2α-methanol
• (+)-trans-Myrtanol
• (R)-trans-Myrtanol
• BICYCLO(3.1.1)HEPTANE-2-METHANOL, 6,6-DIMETHYL-, (1R,2R,5R)-REL-
• LDWAIHWGMRVEFR-DJLDLDEBSA-N
• UNII-DK224H8AJN
• ((1R,2R,5R)-6,6-Dimethylbicyclo(3.1.1)heptan-2-yl)methanol
• Myrtanol, trans-
• DK224H8AJN
• Myrtanol, (R)-trans
• (6,6-Dimethylbicyclo[3.1.1]hept-2-yl)methanol, [1S-(1.alpha.,2.alpha.,5.alpha.)]-
• Bicyclo(3.1.1)heptane-2-methanol, 6,6-dimethyl-, (1R,2R,5R)-
• (+)-trans-Myrtanol, analytical standard
• [(1R,2R,5R)-6,6-dimethyl-2-bicyclo[3.1.1]heptanyl]methanol
• InChI=1/C10H18O/c1-10(2)8-4-3-7(6-11)9(10)5-8/h7-9,11H,3-6H2,1-2H3/t7-,8+,9+/m0/s1
• YHK8Y852SC
• ((1R,2R,5R)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl)methanol
• DTXSID901317239
• (1alpha,2alpha,5alpha)-6,6-Dimethylbicyclo(3.1.1)heptane-2-methanol
• LDWAIHWGMRVEFR-DJLDLDEBSA-
• Bicyclo[3.1.1]heptane-2-methanol, 6,6-dimethyl-, [1S-(1.alpha.,2.alpha.,5.alpha.)]-
• 132203-71-5
• SCHEMBL2466197
• UNII-YHK8Y852SC
• 15358-91-5
• J-006142

• Inchi： 1S/C10H18O/c1-10(2)8-4-3-7(6-11)9(10)5-8/h7-9,11H,3-6H2,1-2H3/t7-,8+,9+/m0/s1
• InChI Key： LDWAIHWGMRVEFR-DJLDLDEBSA-N
• SMILES： OC[C@@H]1CC[C@@H]2C[C@H]1C2(C)C

Computed Properties

• Exact Mass: 154.13584
• Monoisotopic Mass: 154.135765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.5

Experimental Properties

• Density: 0.95
• Boiling Point: 219.5°Cat760mmHg
• Flash Point: 96°C
• Refractive Index: 1.478
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids